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Compound of Interest

5-Chlorodescyano Citalopram
Compound Name:

Oxalate
CAS No.: 64169-46-6
Cat. No.: B602183

Get Quote

Executive Summary

In the manufacture of Citalopram Hydrobromide, the control of process-related impurities is
critical for maintaining the safety and efficacy profile required by ICH Q3A/B guidelines.[1]
Among these, the 5-chloro derivative (identified as EP Impurity E and USP Related Compound
G) presents a unique challenge due to its structural similarity to the Active Pharmaceutical
Ingredient (API) and its persistence through standard purification steps.[1]

This guide provides a definitive technical framework for the identification, origin analysis, and
control of this specific impurity. By synthesizing high-resolution mass spectrometry (HRMS)
data, nuclear magnetic resonance (NMR) spectroscopy, and chromatographic behavior, we
establish a self-validating protocol for differentiating this analogue from the parent molecule.[1]

Molecular Forensics: Structure and Origin
Structural Analysis
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The impurity, chemically known as 3-[(1RS)-5-chloro-1-(4-fluorophenyl)-1,3-
dihydroisobenzofuran-1-yl]-N,N-dimethylpropan-1-amine, arises from the substitution of the 5-

carbonitrile group of Citalopram with a chlorine atom.[1]

Impurity E (5-Chloro

Feature Citalopram (API)
Analogue)
Molecular Formula C20H21FN20 C19H21CIFNO
Molecular Weight 324.39 g/mol 333.83 g/mol
Key Substituent (C5) Cyano (-C=N) Chloro (-CI)
) ) 334.1374 (3°Cl) / 336.1344
Monoisotopic Mass (M+H)* 325.1720
(37C|)
64169-45-5 (Base) / 1332724-
CAS Number 59729-33-8

08-9 (HBr)

Mechanistic Origin

The formation of Impurity E is a classic example of starting material carryover or competitive

reactivity failure.

e Route A (Direct Precursor Contamination): If the synthesis utilizes 5-cyanophthalide as a
starting material, contamination with 5-chlorophthalide (a byproduct of the phthalide
synthesis) will carry through the Grignard reaction sequence.[1] The 5-chloro analogue
behaves almost identically to the 5-cyano precursor during the addition of the 4-fluorophenyl
and dimethylaminopropyl groups.[1]

» Route B (Incomplete Cyanation): In pathways where Citalopram is synthesized via the
cyanation of 5-bromocitalopram (using CuCN or Pd-catalyzed cyanation), any 5-
chlorocitalopram present (arising from 5-chlorophthalide in the earlier step) will fail to react.
[1] Aryl chlorides are significantly less reactive toward nucleophilic aromatic substitution or
transition-metal catalyzed cyanation than aryl bromides, causing the chloro-derivative to

persist as an "unreactive" impurity.[1]
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Figure 1: Mechanistic pathway showing the parallel synthesis of Citalopram and Impurity E.
The impurity originates from the initial phthalide stage and persists due to chemical stability.[1]

Analytical Strategy and Identification

Differentiation requires a multi-modal approach because the UV spectra of the cyano- and
chloro- analogues are highly similar.[1]

HPLC-UV Strategy

Separation relies on the subtle hydrophobicity difference.[1] The chloro-substituent is less polar
than the cyano-group, causing Impurity E to elute after Citalopram in Reversed-Phase (RP)
chromatography.[1]

 Critical Resolution Factor: The method must demonstrate a resolution (

) of > 1.5 between Citalopram and Impurity E.

» Tailing Control: Due to the tertiary amine, adding an amine modifier (e.g., triethylamine) or
using a high-purity silica column with end-capping is essential to prevent peak tailing.[1]

Mass Spectrometry (LC-MS/MS)
This is the definitive identification method.[1]

e Mass Shift: Impurity E shows a mass increase of approx. +9 Da relative to Citalopram (ClI
[35] vs CN [26]).
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 |sotope Pattern: The presence of Chlorine provides a distinct 3:1 intensity ratio for the

and
ions (m/z 334 and 336).[1] Citalopram (containing only C, H, F, N, O) lacks this pattern.[1]
NMR Spectroscopy[1]

e 13C NMR: The most diagnostic signal is the ipso-carbon at position 5.[1]

o C-CN (Citalopram): ~110-119 ppm (shielded by anisotropy, distinct nitrile carbon ~118
ppm).[1]

o C-ClI (Impurity E): ~130-135 ppm (deshielded inductive effect).[1]

e 'H NMR: The aromatic protons in the phthalane ring show slightly different coupling
constants and chemical shifts, though these can be difficult to resolve in a mixture without
high-field instruments (600 MHz+).

Experimental Protocols
Protocol A: High-Performance Liquid Chromatography
(HPLC)

Objective: Routine quantification and separation of Impurity E.
Chromatographic Conditions:
e Column: Inertsil ODS-3V or Symmetry C18 (250 x 4.6 mm, 5 pum).[1]

» Mobile Phase A: Buffer (2.72g KH2POa4 + 3 mL Triethylamine in 1L Water, pH adjusted to 4.5
with HzPOa).

e Mobile Phase B: Acetonitrile.
e Gradient Program:

o 0-25 min: 70% A/ 30% B (Isocratic or shallow gradient to 40% B).
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o Note: Impurity E typically elutes at RRT ~1.1 to 1.2 relative to Citalopram.

» Flow Rate: 1.0 mL/min.

e Detection: UV at 240 nm (Max absorption for the isobenzofuran system).
e Column Temp: 40°C (Improves mass transfer and peak shape).

System Suitability Criteria:

e Tailing Factor (Citalopram): NMT 1.5.

e Resolution (Citalopram vs. Impurity E): NLT 2.0.

Protocol B: LC-MS/MS Identification

Objective: Structural confirmation of the 5-chloro derivative.
Instrument Parameters:

« lonization: Electrospray lonization (ESI), Positive Mode.
e Analyzer: Triple Quadrupole (QqQ) or Q-TOF.[1]

e Source Voltage: 3.5 - 4.5 kV.[1]

Target Transitions (MRM):

Analyte Precursor lon (m/z) Product lon (m/z) Mechanism
Loss of
Citalopram 325.2 262.1 dimethylamine (-

NH(CHs)2) + HF

Loss of dimethylamine

Impurity E (3>Cl) 334.1 2711 )
+ HF (Cl retained)

| Impurity E (37Cl) | 336.1 | 273.1 | Isotope confirmation [[1]
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Data Interpretation:
» Extract ion chromatogram (XIC) for m/z 334.1.
 Verify the co-elution of the 336.1 peak at the exact same retention time.

o Confirm the intensity ratio of 334:336 is approximately 3:1 (characteristic of monocloro-
compounds).

Analytical Workflow Diagram
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Figure 2: Decision tree for the unambiguous identification of Citalopram Impurity E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Advanced Characterization and Control of Citalopram
Impurity E (5-Chloro Analogue)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602183/docs#advanced-characterization-and-
control-of-citalopram-impurity-e-5-chloro-analogue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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